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Compound of Interest

Compound Name: N-Demethylivabradine

CAS No.: 215935-23-2

Cat. No.: B104516

Get Quote

Ivabradine is a heart rate-lowering agent prescribed for the treatment of stable heart failure and

chronic stable angina.[1][2] Its therapeutic effect stems from a highly specific mechanism of

action: the selective inhibition of the "funny" current (If) in the sinoatrial node of the heart.[3][4]

This current is a key regulator of cardiac pacemaker activity, and by blocking it, ivabradine

effectively reduces the heart rate without impacting myocardial contractility or ventricular

repolarization.[2][3][4]

Following administration, ivabradine is extensively metabolized in the liver and intestines,

primarily through the cytochrome P450 3A4 (CYP3A4) enzyme system.[5][6][7] This process

yields several metabolites, with the most significant being the N-desmethylated derivative, S-

18982, commonly known as N-demethylivabradine.[5][6] Crucially, this metabolite is not an

inactive byproduct; it is pharmacologically active and equipotent to the parent drug, contributing

significantly to the overall therapeutic effect.[6][7][8] This guide provides a detailed comparison

of the pharmacokinetic profiles of ivabradine and N-demethylivabradine, offering insights for

researchers and drug development professionals.
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Metabolic Pathway: The Genesis of an Active
Metabolite
The conversion of ivabradine to N-demethylivabradine is a classic example of Phase I

metabolism. The CYP3A4 isoenzyme, located in the gut wall and liver, mediates the N-

demethylation of ivabradine.[3][4][5] This metabolic step is responsible for a significant portion

of ivabradine's first-pass effect, which contributes to its moderate absolute oral bioavailability of

approximately 40%.[5][6] The resulting N-demethylivabradine is also a substrate for CYP3A4,

undergoing further metabolism.[3][6] The relationship between the parent drug and its active

metabolite is a critical factor in understanding the drug's overall pharmacodynamic profile and

potential for drug-drug interactions, particularly with strong inhibitors or inducers of CYP3A4.[5]

[6][9]
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Caption: Metabolic conversion of ivabradine to N-demethylivabradine.
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Comparative Pharmacokinetic Parameters
The distinct pharmacokinetic profiles of ivabradine and its active metabolite, N-
demethylivabradine, dictate their relative contributions to the drug's efficacy and duration of

action. The following table summarizes key parameters gathered from clinical studies.
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Parameter
Ivabradine (Parent
Drug)

N-
Demethylivabradin
e (S-18982)

Key Insights &
Causality

Absorption

Tmax (fasting) ~1 hour[3][5][6]
Slower formation post-

parent Tmax

Ivabradine is rapidly

absorbed, while the

metabolite's

appearance is rate-

limited by its formation

from the parent drug.

Bioavailability
~40% (due to first-

pass effect)[5][6]

N/A (formed post-

absorption)

Extensive metabolism

in the gut and liver by

CYP3A4 limits the

amount of unchanged

ivabradine reaching

systemic circulation.

Food Effect

Delays Tmax by ~1 hr;

increases AUC by 20-

40%[3][5][6]

N/A

Food enhances

absorption and

systemic exposure,

hence the

recommendation to

administer ivabradine

with meals.

Distribution

Plasma Protein

Binding
~70%[3][5][6]

Data not specified, but

expected to be similar

Moderate protein

binding allows for a

sufficient unbound

fraction to exert its

pharmacological

effect.

Volume of Distribution

(Vd)

~100 L[3][5][6] Data not specified A relatively large

volume of distribution

indicates distribution
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into tissues outside

the plasma.

Metabolism

Primary Enzyme CYP3A4[3][4][5] CYP3A4[3][6]

Both parent and active

metabolite are

substrates for

CYP3A4, highlighting

the high potential for

drug interactions.

Relative

Concentration
Parent Drug

~40% of parent drug

exposure[3][5][6]

Despite being a

metabolite, it

circulates at

substantial

concentrations,

contributing

significantly to the

drug's effect.

Elimination

Effective Half-Life

(t1/2)
~6 hours[3][5][6] ~11 hours[8]

The metabolite has a

notably longer half-

life, contributing to a

more sustained heart

rate reduction.

Distribution Half-Life ~2 hours[3][5][6] Data not specified

This reflects the initial

rapid distribution

phase from plasma

into tissues.

Total Clearance ~24 L/h[3][5][6] Data not specified

This represents the

volume of plasma

cleared of the drug

per unit of time

through all elimination

routes.
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Excretion

Metabolites excreted

via feces and urine in

similar proportions;

~4% unchanged in

urine[5][6]

Excreted as further

metabolites

Elimination is primarily

through metabolism,

with renal clearance of

the parent drug

playing a minor role.

Experimental Protocol: Simultaneous Quantification
by LC-MS/MS
To accurately characterize the pharmacokinetics of both ivabradine and N-
demethylivabradine, a robust and sensitive bioanalytical method is essential. Liquid

Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this

application.

Objective: To simultaneously measure the concentrations of ivabradine and N-
demethylivabradine in human plasma.

1. Sample Preparation (Protein Precipitation)

To a 100 µL aliquot of human plasma in a microcentrifuge tube, add 20 µL of an internal

standard (IS) working solution (e.g., a deuterated analog of ivabradine).

Vortex briefly to mix.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase and inject a portion into the LC-

MS/MS system.
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2. LC-MS/MS System & Conditions

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A reverse-phase C18 column (e.g., 50 x 2.1 mm, 3.5 µm) is typically used.[10]

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 5 mM

ammonium acetate with 0.2% formic acid) and an organic solvent (e.g., methanol or

acetonitrile).[10]

Flow Rate: 0.3 - 0.5 mL/min.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM).

MRM Transition for Ivabradine: m/z 469.2 → 177.2[9]

MRM Transition for N-Demethylivabradine: m/z 455.2 → 262.2[9]

MRM Transition for IS: (Specific to the chosen internal standard).

3. Data Analysis

Construct calibration curves by plotting the peak area ratio of the analyte to the IS against

the nominal concentration of the calibration standards.

Use a weighted (1/x² or 1/x) linear regression to fit the data.

Quantify the concentrations of ivabradine and N-demethylivabradine in the quality control

and unknown samples by interpolating their peak area ratios from the calibration curve.
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The process of determining the pharmacokinetic profiles of ivabradine and its metabolite

involves a series of well-defined steps, from volunteer participation to final data analysis.

Clinical Phase

Bioanalytical Phase

Data Analysis Phase

Drug Administration
(e.g., 5 mg oral dose)

Serial Blood Sampling
(pre-dose, 0.5, 1, 2, 4, 8, 12, 24h)

Plasma Separation
(Centrifugation)

Sample Storage
(-80°C)

Sample Preparation
(Protein Precipitation)

LC-MS/MS Analysis

Concentration vs. Time Data

Pharmacokinetic Modeling
(e.g., Non-compartmental analysis)

Calculate PK Parameters
(AUC, Cmax, t1/2, etc.)
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Caption: Workflow for a typical pharmacokinetic study.

Conclusion
The pharmacokinetic profiles of ivabradine and its active metabolite, N-demethylivabradine,

are intrinsically linked. Ivabradine is characterized by rapid absorption and extensive first-pass

metabolism, leading to moderate bioavailability. Its major metabolite, N-demethylivabradine,

is formed via CYP3A4, circulates at a substantial concentration (approximately 40% of the

parent drug), and exhibits equipotent pharmacological activity.[3][6] A key differentiating factor

is the metabolite's longer elimination half-life, which likely contributes to a sustained therapeutic

effect on heart rate reduction.[8] A comprehensive understanding of this parent-metabolite

relationship is paramount for accurate dose optimization, predicting drug-drug interactions, and

interpreting clinical outcomes in diverse patient populations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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